Cas no 1448054-96-3 (3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine)

• Product Name: 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine
• CAS No: 1448054-96-3
• MF: C₁₆H₂₀F₃NO₅S₂
• MW: 427.458912849426
• CID: 5797464
• PubChem ID: 71809373
• Update Time: 2025-06-30

3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine
• AKOS024564655
• 1448054-96-3
• 3-cyclohexylsulfonyl-1-[4-(trifluoromethoxy)phenyl]sulfonylazetidine
• F6442-1522
• 3-(cyclohexylsulfonyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)azetidine
• 3-(CYCLOHEXANESULFONYL)-1-[4-(TRIFLUOROMETHOXY)BENZENESULFONYL]AZETIDINE

• Inchi： 1S/C16H20F3NO5S2/c17-16(18,19)25-12-6-8-14(9-7-12)27(23,24)20-10-15(11-20)26(21,22)13-4-2-1-3-5-13/h6-9,13,15H,1-5,10-11H2
• InChI Key： IXEHAVBNNVUJMQ-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1)(C1CN(C1)S(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 427.07349957g/mol
• Monoisotopic Mass: 427.07349957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.5Ų

Additional information on 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine

Introduction to 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine (CAS No. 1448054-96-3) and Its Applications in Modern Chemical Biology

3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine, identified by the CAS number 1448054-96-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonylazetidines, which are known for their diverse pharmacological properties and have been extensively studied for their roles in drug discovery and development.

The molecular structure of 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine incorporates several key functional groups, including a cyclohexanesulfonyl moiety and a 4-(trifluoromethoxy)benzenesulfonyl group, which contribute to its distinct chemical and biological properties. The presence of these substituents not only enhances the compound's solubility and stability but also influences its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in sulfonylazetidines as scaffolds for the development of novel therapeutic agents. These compounds have demonstrated potential in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The cyclohexanesulfonyl group, in particular, has been shown to modulate enzyme activity and receptor binding, while the 4-(trifluoromethoxy)benzenesulfonyl moiety contributes to the compound's metabolic stability and bioavailability.

One of the most compelling aspects of 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological profiles. For instance, modifications to the sulfonylazetidine core have led to compounds with improved binding affinity to specific enzymes and receptors, which could translate into more effective therapeutic outcomes.

The trifluoromethoxy group is particularly noteworthy as it is a common pharmacophore in drug molecules due to its ability to enhance binding interactions and metabolic stability. In the context of 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine, this group likely plays a crucial role in determining the compound's biological activity by influencing its interactions with target proteins. This has prompted further investigation into how such structural elements can be optimized for therapeutic applications.

Recent studies have also highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous drugs on the market. The sulfonyl groups in 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine contribute to its potential as an anti-inflammatory agent by modulating inflammatory pathways. This has opened up new avenues for research into novel anti-inflammatory therapies that could benefit patients suffering from chronic inflammatory diseases.

The synthesis of 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with precise functionalization. The synthetic strategies employed in its preparation have provided valuable insights into how similar compounds can be synthesized efficiently, which could accelerate the development of other sulfonylazetidine derivatives for drug discovery.

From a computational chemistry perspective, 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine has been subjected to various molecular modeling studies to elucidate its interactions with biological targets. These studies have revealed that the compound's structure is well-suited for binding to specific enzymes and receptors, which could explain its observed biological activities. Such insights are crucial for designing more effective drugs and optimizing lead compounds for clinical trials.

The pharmaceutical industry has shown particular interest in sulfonylazetidines due to their potential therapeutic applications. Companies are actively exploring ways to incorporate this scaffold into novel drug candidates that address unmet medical needs. The unique combination of structural features in 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine makes it an attractive starting point for such endeavors.

In conclusion, 3-(cyclohexanesulfonyl)-1-4-(trifluoromethoxy)benzenesulfonylazetidine (CAS No. 1448054-96-3) is a structurally complex and biologically active compound that holds significant promise in the field of chemical biology. Its unique features, including the presence of cyclohexanesulfonyl and 4-(trifluoromethoxy)benzenesulfonyl groups, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.